Cas no 2168494-99-1 (2-bromoethyl 1,2,3-thiadiazole-5-carboxylate)
2168494-99-1 structure
Product Name:2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
CAS No:2168494-99-1
MF:C5H5BrN2O2S
MW:237.074398756027
CID:5897599
PubChem ID:164663851
Update Time:2024-01-01
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
- 2168494-99-1
- EN300-1572561
-
- Inchi： 1S/C5H5BrN2O2S/c6-1-2-10-5(9)4-3-7-8-11-4/h3H,1-2H2
- InChI Key： YOHMCMOKCQKMFS-UHFFFAOYSA-N
- SMILES： BrCCOC(C1=CN=NS1)=O
Computed Properties
- Exact Mass: 235.92551g/mol
- Monoisotopic Mass: 235.92551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 80.3Ų
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572561-0.05g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 0.05g |
$612.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-0.1g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 0.1g |
$640.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-0.25g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 0.25g |
$670.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-0.5g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 0.5g |
$699.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-1.0g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 1g |
$728.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-2.5g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 2.5g |
$1428.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-5.0g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 5g |
$2110.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-10.0g |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 10g |
$3131.0 | 2023-06-05 | ||
| Enamine | EN300-1572561-50mg |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 50mg |
$612.0 | 2023-09-24 | ||
| Enamine | EN300-1572561-100mg |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate |
2168494-99-1 | 100mg |
$640.0 | 2023-09-24 |
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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